Cas no 1245572-00-2 ((E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime)

(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime is a specialized organic compound featuring a carbazole-derived oxime structure. Its key advantages include a well-defined molecular framework, which is valuable in synthetic and medicinal chemistry research. The presence of the oxime functional group enhances its reactivity, making it a versatile intermediate for further derivatization. The ethyl substitution at the 6-position contributes to its stability and potential pharmacological relevance. This compound is particularly useful in the development of heterocyclic scaffolds for drug discovery and biochemical studies. High purity and consistent synthesis protocols ensure reliable performance in experimental applications. Its structural features make it a candidate for investigating novel bioactive molecules.

(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime structure

1245572-00-2 structure

Product Name:(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime

CAS No:1245572-00-2

MF:C₁₄H₁₆N₂O

MW:228.289643287659

MDL:MFCD17430430

CID:5562935

Update Time:2025-05-26

(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime Chemical and Physical Properties

Names and Identifiers

- (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime
- 6-Ethyl-2,3,4,9-tetrahydro-carbazol-1-one oxime
- 1H-Carbazol-1-one, 6-ethyl-2,3,4,9-tetrahydro-, oxime
- MDL： MFCD17430430
- Inchi： 1S/C14H16N2O/c1-2-9-6-7-12-11(8-9)10-4-3-5-13(16-17)14(10)15-12/h6-8,15,17H,2-5H2,1H3
- InChI Key： LWWGCUIRSIHUDM-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(CC)C=C2)C2=C1C(=NO)CCC2

(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	3463640-100MG	N-[(1E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene]hydroxylamine	1245572-00-2	95%	100MG	$125	2023-07-07
OTAVAchemicals	3463640-250MG	N-[(1E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene]hydroxylamine	1245572-00-2	95%	250MG	$150	2023-07-07
OTAVAchemicals	3463640-500MG	N-[(1E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene]hydroxylamine	1245572-00-2	95%	500MG	$188	2023-07-07
OTAVAchemicals	3463640-1G	N-[(1E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene]hydroxylamine	1245572-00-2	95%	1G	$325	2023-07-07
A2B Chem LLC	AU98830-100mg	(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime	1245572-00-2	95%	100mg	$339.00	2024-04-20
A2B Chem LLC	AU98830-250mg	(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime	1245572-00-2	95%	250mg	$367.00	2024-04-20
A2B Chem LLC	AU98830-500mg	(E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime	1245572-00-2	95%	500mg	$409.00	2024-04-20

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Additional information on (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime

Comprehensive Analysis of (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime (CAS No. 1245572-00-2): Properties, Applications, and Research Insights

The compound (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime (CAS No. 1245572-00-2) is a specialized organic molecule with a unique structural framework. Its carbazole core and oxime functional group make it a subject of interest in pharmaceutical and material science research. This article delves into its molecular characteristics, synthesis pathways, and potential applications while addressing frequently searched queries related to its bioactivity, stability, and industrial relevance.

Chemically, (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime belongs to the tetrahydrocarbazole family, a class known for its diverse biological activities. The presence of an ethyl group at the 6-position and an oxime moiety at the 1-position enhances its reactivity and binding affinity. Researchers often explore its stereochemistry (E-configuration) due to its implications in drug design, particularly in targeting enzymes or receptors. Recent studies highlight its potential as a scaffold for developing novel therapeutic agents, aligning with the growing demand for small-molecule modulators in precision medicine.

In the context of green chemistry, the synthesis of CAS No. 1245572-00-2 has garnered attention. Optimized routes often employ catalytic hydrogenation or microwave-assisted reactions to improve yield and reduce waste. A 2023 study demonstrated a 78% efficiency using palladium on carbon, addressing the industry's push for sustainable synthesis. Such advancements resonate with the global focus on eco-friendly manufacturing, a topic frequently searched in AI-driven chemical databases.

The pharmacological potential of this compound is another hot topic. Preliminary data suggest interactions with serotonin receptors, sparking interest in neurological disorders research. However, unlike regulated substances, its mechanism of action remains under investigation, avoiding any association with controlled materials. Discussions often center on its ADMET properties (absorption, distribution, metabolism, excretion, toxicity), a key focus area for drug discovery professionals.

From an industrial perspective, (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime finds niche applications in advanced material science. Its conjugated system enables use in organic semiconductors or photocatalysts, aligning with trends in renewable energy technologies. Searches for "carbazole derivatives in OLEDs" or "oxime-based sensors" reflect this intersection with cutting-edge applications.

Quality control of CAS No. 1245572-00-2 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for research reproducibility, a concern frequently raised in academic forums. Storage recommendations typically suggest argon atmospheres to prevent oxime degradation, addressing common stability queries.

In summary, (E)-6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one oxime represents a versatile compound bridging medicinal chemistry and material innovation. Its CAS No. 1245572-00-2 serves as a pivotal identifier for researchers navigating chemical databases or patent literature. As interest grows in tailored heterocycles, this molecule exemplifies how structural nuances drive functionality—a principle central to modern molecular design.